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Abstract
Sodium 4-nitrobenzoate, the sodium salt of 4-nitrobenzoic acid, is a chemical compound with

applications in various scientific fields, including as a synthetic intermediate and a potential

antimicrobial agent.[1] This technical guide provides a summary of its known properties and a

detailed protocol for its synthesis. Despite a comprehensive search of scientific literature and

crystallographic databases, a definitive public record of its single-crystal X-ray diffraction data,

including unit cell parameters and atomic coordinates, could not be identified. This document

thus serves to consolidate available information and highlight the current gap in the structural

characterization of this compound.

Introduction
Sodium 4-nitrobenzoate (C₇H₄NNaO₄) is a yellow crystalline solid. Its utility is noted in the

pharmaceutical industry as an intermediate in the synthesis of various organic compounds.

Furthermore, it has been investigated for its antimicrobial properties, suggesting its potential

use as a preservative. A thorough understanding of its solid-state structure is crucial for

predicting its behavior in different environments, optimizing its use in synthesis, and

understanding its biological activity. This guide aims to provide the available data and a clear

experimental pathway for its preparation.
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Physicochemical Properties
A summary of the known physical and chemical properties of sodium 4-nitrobenzoate is

presented in Table 1.

Property Value Reference

Chemical Formula C₇H₄NNaO₄ [2]

Molecular Weight 189.10 g/mol [2]

CAS Number 3847-57-2 [3]

Appearance Yellow crystalline solid

Purity 95% [4]

Storage Temperature Room Temperature [4]

Table 1: Physicochemical Properties of Sodium 4-nitrobenzoate.

Synthesis of Sodium 4-nitrobenzoate
The synthesis of sodium 4-nitrobenzoate is typically achieved through the neutralization of 4-

nitrobenzoic acid with a sodium base. A detailed experimental protocol is provided below.

Experimental Protocol: Synthesis from 4-Nitrobenzoic
Acid
Objective: To synthesize sodium 4-nitrobenzoate from 4-nitrobenzoic acid and sodium

hydroxide.

Materials:

4-Nitrobenzoic acid (C₇H₅NO₄)

Sodium hydroxide (NaOH)

Acetone
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Deionized water

Equipment:

Round-bottom flask

Magnetic stirrer and stir bar

Beakers

Graduated cylinders

Buchner funnel and filter paper

Vacuum flask

Oven

Procedure:

In a round-bottom flask, dissolve a specific molar quantity of 4-nitrobenzoic acid in acetone

at room temperature (20 °C).[5]

In a separate beaker, prepare an equimolar solution of sodium hydroxide in deionized water.

Slowly add the sodium hydroxide solution to the 4-nitrobenzoic acid solution while stirring

continuously.[5]

Continue stirring the mixture at room temperature for a designated period to ensure the

completion of the reaction.

The resulting precipitate of sodium 4-nitrobenzoate can be collected by vacuum filtration

using a Buchner funnel.

Wash the collected solid with a small amount of cold acetone to remove any unreacted

starting materials.
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Dry the purified sodium 4-nitrobenzoate in an oven at a suitable temperature to remove

residual solvent.

The reported yield for this reaction is approximately 97%.[5]

Safety Precautions:

Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,

and a lab coat.

Perform the reaction in a well-ventilated fume hood.

Handle sodium hydroxide with care as it is corrosive.

Synthesis Workflow
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Synthesis of Sodium 4-nitrobenzoate
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Caption: Workflow for the synthesis of Sodium 4-nitrobenzoate.
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Crystal Structure
A comprehensive search of publicly available crystallographic databases, including the

Cambridge Crystallographic Data Centre (CCDC), and the broader scientific literature did not

yield a definitive single-crystal X-ray diffraction study for sodium 4-nitrobenzoate.

Consequently, detailed structural information such as the crystal system, space group, unit cell

dimensions, atomic coordinates, bond lengths, and bond angles are not available at the time of

this report.

The absence of this fundamental data represents a significant gap in the complete

characterization of this compound. The determination of its crystal structure would be

invaluable for understanding its solid-state properties, polymorphism, and interactions in a

biological context.

Conclusion
This technical guide has summarized the currently available information on sodium 4-
nitrobenzoate, focusing on its synthesis and physicochemical properties. While a reliable and

high-yield synthesis protocol is accessible, a critical piece of information – its detailed crystal

structure – remains elusive in the public domain. The authors recommend that future research

efforts be directed towards the crystallization and single-crystal X-ray diffraction analysis of

sodium 4-nitrobenzoate to provide the scientific community with this essential data. Such

information will undoubtedly facilitate its further development and application in medicinal

chemistry and materials science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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